1-{3-[(Pyridazin-3-yl)amino]azetidin-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one

• IUPAC Name: 1-[3-(pyridazin-3-ylamino)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C16H15F3N4O/c17-16(18,19)12-4-1-3-11(7-12)8-15(24)23-9-13(10-23)21-14-5-2-6-20-22-14/h1-7,13H,8-10H2,(H,21,22)
• InChI Key: JJXPJFYTNPPZRT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC(=CC=C2)C(F)(F)F)NC3=NN=CC=C3
• Molecular Formula: C16H15F3N4O
• Molecular Weight: 336.31 g/mol
• CAS No.: 2097864-71-4

Description

1-{3-[(Pyridazin-3-yl)amino]azetidin-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one is a useful research compound. Its molecular formula is C16H15F3N4O and its molecular weight is 336.318. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial Activity : Nitrogen-carbon-linked (azolylphenyl)oxazolidinone antibacterial agents, including compounds structurally related to 1-{3-[(Pyridazin-3-yl)amino]azetidin-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one, have shown good activity against Gram-negative organisms like Haemophilus influenzae and Moraxella catarrhalis. Such compounds have been developed to expand the spectrum of antibacterial antibiotics (Genin et al., 2000).

• Anti-inflammatory and Anticonvulsant Activities : Various derivatives of the compound, especially those involving pyridazine, have been synthesized and tested for their anti-inflammatory, analgesic, and anticonvulsant activities. These studies indicate the potential of such compounds in developing treatments for inflammatory and convulsive disorders (El-Sawy et al., 2014).

• Antimicrobial Activity : Pyridazine derivatives, including compounds structurally similar to this compound, have shown significant antimicrobial activity against a range of microorganisms. This research contributes to the development of new antimicrobial agents (El-Mariah et al., 2006).

• Synthesis of Novel Compounds : The compound has been used in the synthesis of novel azetidin-3-ones from amino acids and their reactions with nucleophiles, demonstrating its utility in organic synthesis and the development of new compounds with potential pharmacological applications (Podlech & Seebach, 1995).

• Herbicide Development : Substituted pyridazinone compounds, structurally related to the compound , have been studied for their potential as herbicides, showing inhibitory effects on the photosynthesis process in plants (Hilton et al., 1969).

Mechanism of Action

Target of Action

It is known that pyridazin-3-yl derivatives have been associated with diverse pharmacological activities .

Biochemical Pathways

Pyridazin-3-yl derivatives have been associated with a wide range of pharmacological effects, suggesting that they may interact with multiple biochemical pathways .